4-Phthalimidopentyl iodide

• CAS No.: 51050-47-6
• Molecular Formula: C13H14INO2
• Molecular Weight: 343.16 g/mol
• IUPAC Name: 2-(5-iodopentan-2-yl)isoindole-1,3-dione
• InChI: InChI=1S/C13H14INO2/c1-9(5-4-8-14)15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key: LFKZPMUQCSOWSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCI)N1C(=O)C2=CC=CC=C2C1=O

Description

4-Phthalimidopentyl iodide is an organoiodine compound featuring a phthalimide group (1,3-dioxoisoindoline) attached to a pentyl chain terminated by an iodide moiety. Phthalimide derivatives are widely utilized in polymer synthesis (e.g., polyimides) due to their thermal stability and reactivity . The pentyl chain may enhance solubility in organic solvents, while the iodide group contributes to nucleophilic substitution reactions, making it valuable in synthetic chemistry and catalysis.

Comparison with Similar Compounds

Data Tables

Table 1: Physical and Chemical Properties

Compound	Melting Point (°C)	Key Functional Groups	Applications
4-Phthalimidopentyl iodide*	Not reported	Phthalimide, iodide	Synthetic alkylation, polymers
Dimethylsulphonium iodide	165	Sulphonium, iodide	Antimicrobial agent
Methyl iodide	-66.5	Alkyl iodide	Fumigant, atmospheric studies
Potassium iodide	681	Ionic iodide	Pharmaceuticals, nutrition

*Inferred based on structural analogs.

Research Findings and Contradictions

• Antimicrobial Activity : Dimethylsulphonium iodide shows exceptional efficacy against S. aureus , but 4-Phthalimidopentyl iodide’s bioactivity remains unexplored.
• Environmental Impact : Methyl iodide emissions from rice paddies are debated, with estimates ranging from 7.3 to 71 Gg yr⁻¹ . This uncertainty complicates comparative environmental assessments.
• Synthetic Utility : Palladium iodide catalysts enable complex carbonylative syntheses , suggesting 4-Phthalimidopentyl iodide could be tailored for similar niche applications.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-Phthalimidopentyl iodide, and how can reaction conditions be optimized for higher yields?

• Methodology : Begin with nucleophilic substitution reactions between phthalimide derivatives and iodopentyl precursors. Optimize variables such as solvent polarity (e.g., DMF vs. THF), temperature (room temperature vs. reflux), and reaction time. Use thin-layer chromatography (TLC) to monitor progress and column chromatography for purification. For yield optimization, employ a factorial experimental design to assess interactions between variables .
• Data Analysis : Tabulate yields under varying conditions (e.g., Table 1) and perform statistical analysis to identify significant factors.

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
DMF	25	12	65
THF	60	8	78

Q. Which spectroscopic techniques are most effective for characterizing 4-Phthalimidopentyl iodide, and what key spectral features should researchers focus on?

• Methodology : Use $^1$H and $^{13}$C NMR to confirm the phthalimido group and pentyl iodide chain. In IR spectroscopy, verify the C=O stretch (~1770 cm$^{-1}$) and C-I bond (~500 cm$^{-1}$). Mass spectrometry (EI-MS) should show the molecular ion peak (M$^+$) and fragmentation patterns consistent with the structure. Cross-reference spectral data with literature for validation .

Q. What are the recommended storage conditions to maintain the stability of 4-Phthalimidopentyl iodide, and how can degradation be monitored over time?

• Methodology : Store in amber vials under inert atmosphere (N$_2$ or Ar) at -20°C to mitigate light sensitivity and moisture-induced hydrolysis. Periodically analyze purity via HPLC or $^1$H NMR, comparing peak integrations over time. Degradation products (e.g., free iodide) can be quantified using iodometric titration .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported reactivity of 4-Phthalimidopentyl iodide in nucleophilic substitution reactions?

• Methodology : Conduct systematic kinetic studies under controlled conditions (solvent, nucleophile concentration, temperature). Use $^{19}$F NMR (if applicable) or GC-MS to track reaction intermediates. Compare results with prior studies, ensuring alignment in experimental parameters (e.g., solvent purity, catalyst loading). Apply error analysis to identify outliers and validate reproducibility .

Q. What strategies are effective in minimizing side reactions when using 4-Phthalimidopentyl iodide in multi-step syntheses?

• Methodology : Introduce protective groups (e.g., Boc for amines) to shield reactive sites. Optimize reaction order to avoid premature deprotection. Use computational tools (DFT calculations) to predict competing pathways. Monitor side products via LC-MS and adjust stoichiometry or catalysts (e.g., phase-transfer agents) to suppress undesired pathways .

Q. How should researchers design kinetic studies to investigate the decomposition pathways of 4-Phthalimidopentyl iodide under varying conditions?

• Methodology : Employ pseudo-first-order kinetics in solvents of varying polarity. Use UV-Vis spectroscopy to track absorbance changes (e.g., iodide release) over time. Perform Arrhenius analysis to determine activation energies for thermal degradation. Validate pathways using isotopic labeling (e.g., $^{18}$O in hydrolysis studies) .

Key Considerations for Data Interpretation

• Contradiction Analysis : When conflicting data arise, verify instrument calibration, replicate experiments, and consult orthogonal techniques (e.g., XRD for crystallinity vs. NMR for solution-state structure) .
• Reproducibility : Document experimental details rigorously (e.g., solvent lot numbers, humidity levels) to align with journal standards for replication .